Two luminescent metal–organic frameworks for the sensing of nitroaromatic explosives and DNA strands†
Journal of Materials Chemistry A Pub Date: 2013-11-28 DOI: 10.1039/C3TA14199C
Abstract
With a flexible aromatic ligand, bis-(3,5-dicarboxy-phenyl)terephthalamide (H4L), two metal–organic frameworks, Cd(L)·(HDMA)2(DMF)(H2O)3 (1) and Zn(L)·(HDMA)2(DMF)(H2O)6 (2), were synthesized using a solvothermal method. Both 1 and 2 possess a 3D open framework. These two compounds exhibit strong photoluminescence in suspensions, and their luminescence could be efficiently and selectively quenched by a series of nitroaromatics. Thus, 1 and 2 could be used as excellent luminescent probes for nitroaromatic explosives. Additionally, 1 and 2 could also be utilized as the sensing platforms for DNA strands, which is attributed to their different affinities for single- and double-stranded DNAs. With this method, 0.05 nM of target DNA could be detected, and the selectivity could be down to a single nucleotide mismatch. This work shows the potential of MOFs for the sensing of versatile chemicals.
![Graphical abstract: Two luminescent metal–organic frameworks for the sensing of nitroaromatic explosives and DNA strands](http://scimg.chem960.com/usr/1/C3TA14199C.jpg)
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Journal Name:Journal of Materials Chemistry A
Research Products
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CAS no.: 14919-17-6